Cas no 881913-23-1 (3-(isoquinolin-1-yl)phenylboronic acid)

• Product Name: 3-(isoquinolin-1-yl)phenylboronic acid
• CAS No: 881913-23-1
• MF: C₁₅H₁₂BNO₂
• MW: 249.072283744812
• CID: 2122709
• PubChem ID: 59512831
• Update Time: 2025-04-21

3-(isoquinolin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-1-yl)phenylboronic acid
• SCHEMBL13103913
• 881913-23-1
• DA-01669
• (3-(Isoquinolin-1-yl)phenyl)boronic acid

• Inchi： 1S/C15H12BNO2/c18-16(19)13-6-3-5-12(10-13)15-14-7-2-1-4-11(14)8-9-17-15/h1-10,18-19H
• InChI Key： SDOQOIIRTBPTCG-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)C1C2C=CC=CC=2C=CN=1)O

Computed Properties

• Exact Mass: 249.0961088Da
• Monoisotopic Mass: 249.0961088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų